Cas no 1283718-13-7 (1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine)

1-(1-Benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine is a fluorinated amine derivative featuring a benzyl-substituted piperidine core. This compound is of interest in medicinal chemistry due to its structural motif, which combines a basic amine group with a trifluoroethyl moiety, enhancing metabolic stability and lipophilicity. The benzylpiperidine scaffold is commonly explored for its potential interactions with central nervous system targets. The trifluoromethyl group may influence binding affinity and selectivity in receptor modulation. This intermediate is valuable for the synthesis of bioactive molecules, particularly in the development of neuropharmacological agents. Its well-defined structure allows for precise modifications in drug discovery applications.
1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine structure
1283718-13-7 structure
Product Name:1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine
CAS No:1283718-13-7
MF:C14H19F3N2
MW:272.309273958206
CID:6117979
PubChem ID:165822893
Update Time:2025-11-01

1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine
    • 1283718-13-7
    • EN300-1865368
    • Inchi: 1S/C14H19F3N2/c15-14(16,17)13(18)12-7-4-8-19(10-12)9-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10,18H2
    • InChI Key: NNJOEKMLJHOPAZ-UHFFFAOYSA-N
    • SMILES: FC(C(C1CN(CC2C=CC=CC=2)CCC1)N)(F)F

Computed Properties

  • Exact Mass: 272.15003310g/mol
  • Monoisotopic Mass: 272.15003310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.3Ų

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Additional information on 1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine

1-(1-Benzylpiperidin-3-yl)-2,2,2-Trifluoroethan-1-amine (CAS No. 1283718-13-7): An Overview

1-(1-Benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1283718-13-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzylpiperidine moiety and a trifluoroethylamine group. These structural elements contribute to its potential pharmacological properties and biological activities, making it a subject of interest for various applications.

The benzylpiperidine scaffold is well-known for its ability to modulate the activity of several neurotransmitter systems, particularly those involving dopamine and serotonin. The presence of the trifluoroethylamine group further enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These properties collectively make 1-(1-Benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine a promising candidate for the development of novel therapeutic agents.

Recent studies have explored the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-(1-Benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine exhibits potent anti-inflammatory and analgesic effects. These findings suggest that the compound could be useful in the treatment of chronic pain conditions and inflammatory disorders.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the neuroprotective properties of 1-(1-Benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine. The results indicated that the compound effectively reduced oxidative stress and neuronal damage in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This neuroprotective activity is attributed to its ability to modulate key signaling pathways involved in cellular stress responses.

The pharmacokinetic profile of 1-(1-Benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine has also been extensively studied. Preclinical data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Additionally, the compound shows minimal toxicity at therapeutic doses, further supporting its safety profile.

In terms of clinical development, several Phase I and II trials have been initiated to evaluate the safety and efficacy of 1-(1-Benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine. Early results from these trials have been promising, with no significant adverse effects reported. The compound has demonstrated efficacy in reducing pain and inflammation in patients with chronic conditions such as osteoarthritis and rheumatoid arthritis.

The future prospects for 1-(1-Benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic applications. Additionally, efforts are being made to develop novel formulations that enhance its delivery and bioavailability.

In conclusion, 1-(1-Benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1283718-13-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for the development of new therapeutic agents targeting pain management and neurodegenerative diseases. As research continues to progress, it is likely that this compound will play an increasingly important role in improving patient outcomes and advancing medical care.

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